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Compound of Interest

Compound Name: 1-Decanol-d4

Cat. No.: B1433794

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial sources and availability
of 1-Decanol-d4 (CAS Number: 57367-97-2), a deuterated analog of 1-Decanol. This
document is intended to assist researchers, scientists, and professionals in drug development
in sourcing this stable isotope-labeled compound for their studies.

Introduction to 1-Decanol-d4

1-Decanol-d4, also known as Decyl alcohol-d4, is a valuable tool in various scientific
applications, particularly in tracer studies and as an internal standard for mass spectrometry-
based quantitative analysis. The incorporation of deuterium atoms at specific positions (1,1,2,2)
provides a distinct mass shift, allowing for its differentiation from its non-labeled counterpart
without significantly altering its chemical properties.

Commercial Availability

A comprehensive search of chemical suppliers has identified a number of commercial sources
for 1-Decanol-d4. The availability, purity, and offered quantities vary among suppliers. Below is
a summary of the findings.

Supplier and Product Details
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. Catalog ] Available
Supplier Product Name Purity .
Number Quantities
1 mg, 5mg, 10
MedchemExpres .
1-Decanol-d4 HY-Y1004S4 Not specified mg, 25 mg, 50
S
mg, 100 mg
Sigma-Aldrich n-Decyl-1,1,2,2- » ) )
AABH9A21D358  Not specified Inquire for details
(AA Blocks) d4 Alcohol
1-DECAN-
BOC Sciences 1,1,2,2-D4- Not specified Not specified Inquire for details
OL(9ClI)
Demochem 1-Decanol-d4 Not specified 98%+ Pilot Capacity

Note: Pricing information is generally available upon request from the suppliers. It is
recommended to contact them directly for the most up-to-date information.

Technical Data and Documentation

Researchers requiring detailed technical information should request the Certificate of Analysis
(CoA) and Safety Data Sheet (SDS) from the respective suppliers. These documents provide
critical data on the purity, isotopic enrichment, and safe handling of the compound.
MedchemExpress provides a downloadable data sheet on their product page.[1]

Custom Synthesis

For specific research needs that are not met by off-the-shelf products, several companies
specialize in the custom synthesis of deuterated compounds. These services can provide 1-
Decanol-d4 with specific deuterium labeling patterns or in larger quantities.

Supply Chain Overview

The general supply chain for acquiring 1-Decanol-d4 for research purposes is illustrated in the
diagram below. This typically involves a chemical manufacturer that produces the deuterated
compound, which is then distributed through various suppliers to the end-users in research and
development.
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Caption: A simplified diagram illustrating the supply chain for 1-Decanol-d4 from the
manufacturer to the end-user.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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